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Compound Name: Methyl 2,4-dichlorobenzoate

CAS No.: 35112-28-8

Cat. No.: B1345115

Get Quote

In the landscape of pharmaceutical research and development, the integrity of every

component is paramount. The success of a multi-step synthesis, the validity of a biological

screen, and the safety of a final active pharmaceutical ingredient (API) are all predicated on the

quality of the initial building blocks. Methyl 2,4-dichlorobenzoate (CAS No. 35112-28-8), a

halogenated aromatic ester, serves as a critical intermediate in the synthesis of numerous

target molecules, including agrochemicals and pharmaceuticals.[1][2] Its utility in creating

complex scaffolds, such as 2,4-dichlorobenzohydroxamic acid, makes it a valuable reagent for

medicinal chemists and process development scientists.[2]

However, sourcing this chemical requires more than a simple catalog order. The presence of

isomeric impurities, residual starting materials, or solvent artifacts can have cascading negative

effects on reaction yields, impurity profiles of subsequent steps, and the overall timeline and

cost of a development program. This guide provides a comprehensive framework for

researchers, scientists, and procurement specialists to navigate the supplier landscape,

establish rigorous qualification criteria, and ensure the procurement of high-quality Methyl 2,4-
dichlorobenzoate.
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Part 1: Supplier Landscape and Initial Vetting
The commercial availability of Methyl 2,4-dichlorobenzoate is broad, ranging from large,

multinational corporations to smaller, specialized manufacturers. A preliminary survey reveals

several key suppliers catering to the research and bulk chemical markets.

Table 1: Representative Suppliers of Methyl 2,4-dichlorobenzoate

Supplier Typical Purity
Available
Documentation

Target Market

Sigma-Aldrich (Merck) ≥97%[3] CoA, SDS

Research &

Development,

Academia

Tokyo Chemical

Industry (TCI)
>98.0% (GC) CoA, SDS[4]

Research &

Development,

Academia

Alfa Aesar (Thermo

Fisher)
97%[5] CoA, SDS[6]

Research &

Development

Amerigo Scientific Not Specified General Properties[7] Research

JHECHEM CO LTD Not Specified
General Properties,

SDS[8]
Bulk Manufacturing

CookeChem 98%[2]
SDS, General

Properties[2]
Research & Bulk

Note: This table is not exhaustive and is intended to represent the types of suppliers available.

Purity and documentation availability should always be confirmed for a specific lot.

The critical first step is to move beyond catalog descriptions and engage in a thorough vetting

process. The following workflow outlines a systematic approach to supplier qualification.
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Phase 1: Initial Screening

Phase 2: Technical Evaluation

Phase 3: Final Selection

Identify Potential Suppliers
(e.g., Sigma-Aldrich, TCI, etc.)

Request Key Documentation:
- Lot-Specific Certificate of Analysis (CoA)

- Safety Data Sheet (SDS)

Review Purity & Impurity Profile on CoA

Assess Manufacturing Consistency
(Ask for CoAs from different lots)

Order Small-Scale Sample for In-House QC

Perform Analytical Verification
(GC-MS, 1H NMR, etc.)

Compare In-House Data with Supplier's CoA

Decision Point:
Does data match and meet project specs?

No

Approve Supplier for Project Use

Yes

Establish Formal Specifications for Procurement

Click to download full resolution via product page

Caption: A systematic workflow for qualifying a chemical supplier.
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Part 2: Deconstructing the Certificate of Analysis
(CoA)
A CoA is more than a guarantee of purity; it is a window into the manufacturing process. A

robust CoA for Methyl 2,4-dichlorobenzoate should include:

Identifier Information: CAS Number (35112-28-8), Molecular Formula (C8H6Cl2O2), and Lot

Number.

Physical Properties: Appearance (e.g., Clear colorless to pale yellow liquid), which serves as

a first-pass check for degradation.[2]

Purity Assay: The analytical method used (typically Gas Chromatography, GC) and the result

as a percentage area.[9] For drug development, a purity of >98% is a reasonable starting

point.

Spectroscopic Data: Confirmation of identity via methods like ¹H NMR or IR, ensuring the

correct isomer is present.

Residual Solvents: If applicable, limits on solvents used in the final purification step.

Date of Analysis and Expiration: Critical for ensuring the material is stable and suitable for

use.

Causality Insight: Why is a lot-specific CoA essential? A generic technical data sheet

represents a typical batch, not the one you are purchasing. Manufacturing processes can have

slight variations, leading to different impurity profiles between lots. For regulated work or

sensitive syntheses, relying on a non-specific data sheet is a significant risk.

Part 3: Synthesis Pathway and Potential Impurities
Understanding the synthesis of Methyl 2,4-dichlorobenzoate provides insight into the

potential impurities that must be monitored. The most common route is the Fischer

esterification of 2,4-dichlorobenzoic acid with methanol, using a strong acid catalyst like sulfuric

acid.[7][10][11]
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Potential Impurities
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Caption: Synthesis of Methyl 2,4-dichlorobenzoate and key impurity sources.

Key Impurities to Scrutinize:

Residual Starting Material: Unreacted 2,4-dichlorobenzoic acid can interfere with subsequent

reactions, particularly those sensitive to acid.

Positional Isomers: The purity of the 2,4-dichlorobenzoic acid starting material is critical. The

presence of other isomers (e.g., 2,5-, 2,6-, 3,5-dichlorobenzoic acid) will lead to the

formation of the corresponding methyl esters, which can be very difficult to separate from the
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desired product.[12] A practical method for purifying the parent acid via salt formation has

been described, indicating that isomeric purity is a known challenge.[12]

Part 4: In-House Analytical Verification Protocol
Trust but verify. Independent verification of the supplier's CoA is a cornerstone of good

scientific practice. The following protocol outlines a self-validating system for the quality control

of incoming Methyl 2,4-dichlorobenzoate.

Objective: To confirm the identity and purity of a supplied batch of Methyl 2,4-
dichlorobenzoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Supplied Methyl 2,4-dichlorobenzoate sample

High-purity solvent (e.g., Ethyl Acetate or Dichloromethane, HPLC grade)

Volumetric flasks and pipettes

GC vials with septa

GC-MS system with a suitable non-polar capillary column (e.g., DB-5ms or equivalent)

Experimental Protocol:

System Preparation (Self-Validation):

Inject a solvent blank to ensure there is no system contamination. The baseline should be

clean with no significant peaks.

If a certified reference standard is available, prepare a standard solution (e.g., 1 mg/mL)

and inject it to determine the retention time (RT) and fragmentation pattern of Methyl 2,4-
dichlorobenzoate.

Sample Preparation:
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Accurately weigh approximately 20 mg of the supplied Methyl 2,4-dichlorobenzoate into

a 20 mL volumetric flask.

Dissolve and dilute to the mark with the chosen solvent to create a stock solution of

approximately 1 mg/mL.

Perform a further 1:10 dilution in a separate vial for analysis (final concentration ~100

µg/mL).

GC-MS Analysis:

Injection: 1 µL injection, split mode (e.g., 50:1).

Inlet Temperature: 250 °C.

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 15 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MS Transfer Line: 280 °C.

MS Scan Range: 40-350 amu.

Data Analysis:

Identity Confirmation: The major peak in the sample chromatogram should have the same

retention time (±0.1 min) as the reference standard (if used). The mass spectrum of this

peak should show the characteristic molecular ion (m/z 204/206, accounting for chlorine

isotopes) and fragmentation pattern consistent with the structure.

Purity Assessment: Integrate all peaks in the chromatogram. Calculate the purity by

dividing the area of the main peak by the total area of all peaks and multiplying by 100.
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Impurity Identification: Analyze the mass spectra of any minor peaks to tentatively identify

impurities (e.g., a peak with m/z 190/192 could indicate residual dichlorobenzoic acid).

System Validation

Receive Chemical Batch

Prepare & Run
Solvent Blank

Prepare & Run
Reference Standard (if available)

Prepare Sample Solution
(~100 µg/mL)

Run GC-MS Analysis

Analyze Chromatogram & Mass Spectra

Compare Results to CoA & Project Specs

Decision: Accept or Reject Batch?

Accept Batch for Use

Pass

Reject Batch &
Contact Supplier

Fail

Confirm RT & System Suitability
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Caption: In-house quality control workflow for incoming chemicals.

Part 5: Safe Handling and Storage
Proper handling of Methyl 2,4-dichlorobenzoate is essential for laboratory safety. It is

classified as a combustible liquid and can cause skin and eye irritation.[2][4][13]

Personal Protective Equipment (PPE): Always wear safety glasses with side shields or

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[14]

Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[4][8][13] Avoid contact with skin and eyes.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat and sources of ignition.[8][14] The recommended storage condition is often room

temperature, sealed from moisture.[2]

Disposal: Dispose of waste material and containers in accordance with local, regional, and

national regulations.[13]

Conclusion
The selection of a chemical supplier for a critical intermediate like Methyl 2,4-
dichlorobenzoate is a strategic scientific decision, not a logistical afterthought. By

implementing a rigorous qualification process that combines documentation review with

independent analytical verification, researchers and drug development professionals can

mitigate risks associated with material variability. This diligence ensures the integrity of

experimental results, the robustness of synthetic processes, and ultimately, the successful

progression of research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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